Cas no 1806879-89-9 (6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1806879-89-9
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4884986
• Update Time: 2025-10-29

6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-4-1-3(2-15)16-6(8(12,13)14)5(4)7(10)11/h1,7H,2,15H2
• InChI Key： ILTSRBMVMINLOA-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

Introduction to 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806879-89-9)

6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806879-89-9) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a functional aminomethyl group endows this molecule with distinct chemical properties that make it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with an aminomethyl group at the 6-position, a difluoromethyl group at the 3-position, a fluorine atom at the 4-position, and a trifluoromethyl group at the 2-position. This intricate arrangement of substituents imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity and interactions with target proteins.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic benefits. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of multiple fluorine atoms in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine enhances its pharmacokinetic profile, making it an attractive candidate for drug discovery and development.

The aminomethyl group in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine provides an additional functional handle for further chemical modifications. This group can be readily derivatized to introduce various substituents, thereby expanding the scope of potential applications. For instance, conjugation with biomolecules or other functional groups can enhance the molecule's selectivity and efficacy in targeting specific biological pathways.

Recent studies have explored the biological activity of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine. One notable application is in the field of oncology, where this compound has shown promise as a potential inhibitor of specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting key signaling pathways that drive tumor growth and survival. The unique structure of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine allows it to interact selectively with these kinases, potentially leading to more effective and targeted treatments.

In addition to its potential as a kinase inhibitor, 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including autoimmune disorders and chronic conditions such as arthritis. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic agent for managing these conditions.

The synthesis of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advances in synthetic chemistry have made it possible to produce this compound on both laboratory and industrial scales, facilitating its widespread use in research and development.

To further understand the biological activity of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the mechanism of action, pharmacokinetics, and safety profile of this compound. For example, cell-based assays have demonstrated its ability to inhibit specific protein targets involved in disease pathways. Animal models have also been used to evaluate its efficacy and toxicity, providing crucial data for advancing its development as a therapeutic agent.

The future prospects for 6-(Aminomethyl)-3-(difluoromethy l-4-fluoro-2-trifluor omethy lpyri dine) are promising. Ongoing research aims to optimize its structure through rational design approaches to enhance its potency and selectivity. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and reduce side effects. These advancements could lead to the discovery of new drugs that address unmet medical needs in areas such as oncology and inflammation.

In conclusion, 6-(Amin omethy l-3-dif lurometh yl-4-f luoro -2-tr ifl urom ethyl pyri dine) (CAS No. 1806879-89-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Continued research into this compound will likely yield important discoveries that advance our understanding of disease mechanisms and contribute to the development of more effective treatments.